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Compound of Interest

Compound Name: 2-(2-Bromoethyl)-5-chloropyridine

Cat. No.: B13134521

Get Quote

Introduction & Chemical Identity
2-(2-Bromoethyl)-5-chloropyridine is a bifunctional pyridine derivative characterized by two

distinct reactive sites: an electrophilic alkyl bromide side chain at the C2 position and a

chlorosubstituent at the C5 position. This dual functionality makes it a high-value scaffold for

"fragment-based drug design," allowing sequential functionalization via nucleophilic substitution

(

) and transition-metal-catalyzed cross-coupling.

Physicochemical Profile[1][2][3][4][5][6][7][8][9][10]
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Property Data

IUPAC Name 2-(2-Bromoethyl)-5-chloropyridine

CAS Number 711017-57-1

Molecular Formula

Cngcontent-ng-c747876706="" _nghost-ng-

c4038370108="" class="inline ng-star-inserted">

H

BrClN

Molecular Weight 220.49 g/mol

Structure

Pyridine ring substituted with a 2-bromoethyl

group at C2 and a chlorine atom at C5.[1][2][3]

[4]

Physical State
Off-white to pale yellow solid (low melting) or

viscous oil (purity dependent).

Solubility
Soluble in DCM, THF, Ethyl Acetate; slightly

soluble in water.

Stability

Sensitive to light and moisture. The alkyl

bromide is prone to hydrolysis or elimination (to

vinylpyridine) under basic conditions.

Synthetic Methodologies
The synthesis of 2-(2-Bromoethyl)-5-chloropyridine requires precise control to avoid

polymerization (vinylpyridine formation) or over-bromination. Two primary routes are

established: Lithiation-Alkylation (High Precision) and Hydroxyethyl Functionalization

(Scalable).

Route A: Lithiation-Alkylation (Laboratory Scale)
This method utilizes lithium-halogen exchange on 2-bromo-5-chloropyridine, followed by

trapping with ethylene oxide. It is preferred for high-purity synthesis as it avoids the harsh

conditions of radical halogenation.
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Protocol:

Reagents: 2-Bromo-5-chloropyridine (CAS 40473-01-6),

-Butyllithium (

-BuLi), Ethylene Oxide,

,

.

Step 1 (Hydroxyethylation):

Cool a solution of 2-bromo-5-chloropyridine in anhydrous THF to

under Argon.

Add

-BuLi (1.1 eq) dropwise. The Lithium-Halogen exchange occurs selectively at the C2
position due to the inductive effect of the ring nitrogen.

Stir for 30 min, then add Ethylene Oxide (excess).

Warm to RT and quench with

. Extract to obtain 2-(2-Hydroxyethyl)-5-chloropyridine.

Step 2 (Bromination):

Dissolve the alcohol intermediate in DCM at

.

Add Carbon Tetrabromide (

, 1.2 eq) and Triphenylphosphine (

, 1.2 eq) (Appel Reaction conditions).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13134521?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stir for 2 hours. The alcohol is converted to the alkyl bromide with inversion of

configuration (irrelevant here due to achirality) and high chemoselectivity, leaving the C5-

Cl bond intact.

Route B: Radical Hydrobromination (Industrial
Precursor)
Starting from 5-chloro-2-vinylpyridine, this route uses anti-Markovnikov addition or controlled

hydrobromination.

Protocol:

Precursor: 5-Chloro-2-vinylpyridine (synthesized via Knoevenagel condensation of 5-chloro-

2-methylpyridine and formaldehyde, followed by dehydration).

Reaction:

Dissolve 5-chloro-2-vinylpyridine in Acetic Acid.

Treat with 33% HBr in Acetic Acid at

to

.

Critical Control: Temperature must be kept low to prevent polymerization of the vinyl

group.

The HBr adds across the double bond. While Markovnikov addition is favored

electronically, the presence of peroxides or specific solvent effects can be manipulated to

favor the terminal bromide, though Route A is generally cleaner for the 2-(2-bromoethyl)

isomer.

Synthetic Workflow Diagram
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Key Transformation Step

2-Bromo-5-chloropyridine
(CAS 40473-01-6)

Intermediate:
2-Lithio-5-chloropyridine

n-BuLi, -78°C
(Li-Hal Exchange)

2-(2-Hydroxyethyl)-5-chloropyridine
Ethylene Oxide

TARGET:
2-(2-Bromoethyl)-5-chloropyridine

(CAS 711017-57-1)

CBr4, PPh3
(Appel Reaction)

Click to download full resolution via product page

Caption: Figure 1. High-fidelity synthetic route via Lithiation and Appel Bromination, ensuring

preservation of the C5-Chlorine moiety.

Reactivity & Medicinal Chemistry Applications
This compound acts as a "linchpin" in drug discovery, enabling the construction of ethyl-bridged

pharmacophores.

Mechanism 1: Nucleophilic Substitution ( )
The primary application is the alkylation of amines, thiols, or alkoxides. The C2-ethyl bromide is

highly reactive toward nucleophiles.

Target Class: Antihistamines (H1/H3 antagonists), Neuroleptics.

Reaction: 2-(2-Bromoethyl)-5-chloropyridine + Secondary Amine (

)

Tertiary Amine Product.

Significance: This introduces the 5-chloropyridin-2-yl-ethyl motif, a bioisostere for phenylethyl

groups, often improving metabolic stability and basicity profiles.

Mechanism 2: C5-Functionalization (Cross-Coupling)
Once the alkyl chain is derivatized, the C5-Chlorine atom serves as a handle for Palladium-

catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig).
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Selectivity: The C5-Cl bond is less reactive than the alkyl bromide. This allows for

chemoselective derivatization:

First: Alkylate the side chain (Room Temp).

Second: Couple the ring (High Temp, Pd Catalyst).

Application Workflow Diagram

2-(2-Bromoethyl)-5-chloropyridine

Intermediate:
N-Alkylated Product

SN2 Reaction
(K2CO3, MeCN, 60°C)

Secondary Amine
(e.g., Piperazine)

Final Drug Candidate
(Biaryl Scaffold)

Suzuki Coupling
(Ar-B(OH)2, Pd(dppf)Cl2)

Click to download full resolution via product page

Caption: Figure 2. Sequential functionalization strategy: Side-chain alkylation followed by

heteroaryl cross-coupling.

Handling & Safety Protocols
As an alkyl bromide and halogenated pyridine, this compound presents specific hazards.
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Hazard Class Description Mitigation

Acute Toxicity
Harmful if swallowed or

inhaled.[2]

Work in a fume hood; use

N95/P100 equivalent

respiratory protection if

dust/aerosol is generated.

Skin/Eye Irritant

Alkyl bromides are potent

alkylating agents and

lachrymators.

Wear nitrile gloves (double

gloving recommended) and

chemical safety goggles.

Instability

May decompose to 5-chloro-2-

vinylpyridine (polymerizable)

upon heating or base

exposure.

Store at

under inert atmosphere

(Argon/Nitrogen). Avoid

prolonged exposure to strong

bases without nucleophiles

present.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-(2-Bromoethyl)-5-chloropyridine: Technical Guide &
Synthetic Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13134521/docs#2-2-bromoethyl-5-chloropyridine-
technical-guide-synthetic-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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